4-(3,5-Dichlorophenoxy)piperidine

• Molecular Formula: C11H13Cl2NO
• Molecular Weight: 246.13 g/mol
• IUPAC Name: 4-(3,5-dichlorophenoxy)piperidine
• InChI: InChI=1S/C11H13Cl2NO/c12-8-5-9(13)7-11(6-8)15-10-1-3-14-4-2-10/h5-7,10,14H,1-4H2
• InChI Key: RIFRQJICTTVSPH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=CC(=CC(=C2)Cl)Cl

Description

4-(3,5-Dichlorophenoxy)piperidine is a useful research compound. Its molecular formula is C11H13Cl2NO and its molecular weight is 246.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (10 mL) was added to a solution of N-tert-butoxycarbonyl-4-(3,5-dichlorophenoxy)piperidine (A, 815 mg) in dichloromethane (20 mL) at room temperature. After stirring at room temperature for 30 min, the reaction mixture was evaporated in vacuo. The residue was partitioned between chloroform and saturated sodium hydrogen carbonate. The organic layer was dried over anhydrous sodium sulfate and then concentrated in vacuo to give the title compound, which was washed with hexane and used in the next reaction without further purification.